The most important methods of synthesis and purification of carbon nanotubes, a new form of material, are described. The prospects for increasing the scale of preparation processes and for more extensive application of nanotubes are evaluated. The bibliography includes 282 references.

The review deals with chemical aspects of the problem of preparation of a novel class of advanced materials, viz., high-temperature superconducting cuprates of complex chemical composition and structure. Investigations into these types of superconductors not only made it possible to reveal the 'composition–treatment–structure–property' correlations, but also contributed significantly to the development of concepts of chemical interactions in complex oxide systems, high-temperature phase transformations, the nature of peritectic reactions, properties of cuprate melts and structural phase transitions. Particular attention is paid to the analysis of different experimental results obtained in the studies of features of physicochemical processes occurring in complex metal–oxide systems. The bibliography includes 292 references.

Data on the heat-accumulating properties of melts are generalised. The principles and methods of thermal energy accumulation with the use of melts are considered. The problem of search for heat-accumulating materials with the required properties based on multi-component systems of anhydrous inorganic compounds is discussed. The bibliography includes 57 references.

The results of studies on sonochemical catalytic reactions are generalised. The effects of ultrasound on processes of preparation, activation and regeneration of catalysts as well as its influence on the course of catalytic reactions are considered. The advisability of ultrasonic treatment in different stages of catalytic processes is discussed. The bibliography includes 143 references.

Empirical relations describing the reactivity of reagents in radical addition reactions and the results of quantum-chemical calculations of the activation energy of these processes are considered. The experimental data obtained for the addition of atoms and radicals to molecules with multiple bonds are analysed in terms of the parabolic model. The following characteristics and factors are shown to affect the activation energy of radical addition: the reaction enthalpy, the strength of the arising bond, the radius of the atom having a free valence, the presence of a π bond adjacent to the reaction centre, the interaction of two polar groups, the multidipole interaction, the steric factor, the non-linearity of the reaction centre, and the force constants of the reacting bonds. The bibliography includes 85 references.

The data on catalytic dehydrocondensation of organylsilanes with the formation of Si–Si bonds are systematised and generalised. The mechanism and general features (the effects of the nature of the reactants and the catalyst, the solvent and the reaction conditions) of these reactions catalysed by cyclopentadienyl complexes of transition metals are considered. Electrochemical and other procedures for the dehydrocondensation of organylsilanes are discussed. The bibliography includes 220 references.

The published data on the synthesis of organoaluminium compounds involving metal complex catalysts are generalised and systematised. Hydro-, carbo- and cycloalumination reactions of alkenes, conjugated dienes and alkynes catalysed by Ti and Zr complexes are considered in detail. The use of organoaluminium reagents in organic synthesis and novel reactions involving these compounds are discussed. The bibliography includes 240 references.

New data on the synthesis and chemical transformations of alkenyliodonium salts are summarised and analysed. The bibliography includes 146 references.

The most reliable values of the basic thermodynamic parameters of the C60 and C70 fullerenes are recommended based on the analysis of the published data and original calculations, viz., enthalpies of formation in the solid and gaseous states, saturated vapour pressures, enthalpies of sublimation, enthalpies of phase transitions, heat capacities, entropies in the condensed state and heat capacities and entropies in the ideal gas state. The factors influencing the results of thermodynamic studies of fullerenes are discussed. Various aspects of crystal structure determination, PVT-relationships and frequencies of normal modes of the C60 and C70 fullerenes are considered in order to interpret and correlate the thermodynamic data and extend them to a wide temperature range. The bibliography includes 135 references.

The role of the physical network in the dynamics of macromolecules is considered. It is shown that experimental data are often inconsistent not only quantitatively but also qualitatively with the results obtained in terms of the widespread reptation model based on the concept of network entanglement. Evidence is given indicating that the network of physical bonds is the governing factor in the dynamics of macromolecules. The bibliography includes 218 references.

Based on the results of kinetic analysis of numerous experimental data, advantages of heterogeneous and heterophase mechanisms of autooxidation of non-crystalline polymers over homogeneous liquid-phase mechanisms are demonstrated. The supermolecular organisation of polymer chains according to the pattern of spongy micelles incorporating non-uniform porous areas is chosen as the model structure. It is established that, depending on the physical state of the polymer, the oxidation kinetics correspond either to a mechanism in which reaction chains are distributed over non-uniform nanophases or to a mechanism in which they are mainly located in one nanophase. The kinetic equations obtained for the macroscopic stages of oxidation take into account the dependence of the chemical reactivity of reactants on the thermomechanical mobility of the molecular sponge. It is demonstrated that the fine structure of molecular spongy micelles plays a crucial role in the chemical physics of polymers. The bibliography includes 94 references.

A comparative analysis of the structures and physicochemical properties of sulfamides and ureas has been performed. New procedures for the synthesis of heterocyclic compounds containing the sulfamide fragment are surveyed and the properties of the resulting compounds are described. The bibliography includes 112 references.

Data on the synthesis, chemical properties and applications of naphthyridines published mainly over the last 15 years are described systematically and analysed. The bibliography includes 238 references.

Data on sorption-spectroscopic and test methods for the determination of metal ions on the solid-phase of ion-exchange materials published over the past decade are reviewed. The advantages and disadvantages of ion-exchange materials are discussed. The detection limits and selectivity of these techniques are described. The bibliography includes 151 references.

Data on the fractal forms of macromolecules, the existence of which is predetermined by thermodynamic nonequlibrium and by the presence of deterministic order, are considered. The limitations of the concept of polymer fractal (macromolecular coil), of the Vilgis concept, and of the possibility of modelling in terms of the percolation theory and diffusion-limited irreversible aggregation are discussed. It is noted that not only macromolecular coils but also the segments of macromolecules between topological fixing points (cross-links, entanglements) are stochastic fractals; this is confirmed by the model of structure formation in a network polymer. The bibliography includes 141 references.

Methods for the synthesis of various coordination compounds of iron phthalocyanines and their closest structural analogues, viz., iron porphyrazines and naphthalocyanines, their structures, properties and applications are surveyed. The bibliography includes 230 references.

The methods for the synthesis of pyrroles, dipyrrolylmethanes and porphyrins derived from them are analysed, systematised and generalised. The bibliography includes 82 references.

Data on the effect of adsorption and intercalation of foreign molecules on the properties of high-temperature superconducting materials and on the reciprocal effect of superconductivity on the electronic state of adsorbed molecules are considered. Particular attention is given to the analysis of experimental conditions and interpretation of the results obtained. An effect of adsorbed molecules on the electrophysical state and the critical parameters of superconductors is noted. Specific features of the interaction between the phases in the superconducting state and the external molecules are discussed. The bibliography includes 280 references.

The effects of low-molecular-weight additives, temperature and mechanical action on the structure and properties of starch are discussed. Special attention is given to mixtures of starch with synthetic polymers, e.g., co-polymers of ethylene with vinyl acetate, vinyl alcohol, acrylic acid, cellulose derivatives and other natural polymers. These mixtures can be used in the development of novel environmentally safe materials (films, coatings, packaging materials) and various articles for short-term use. The bibliography includes 105 references.

Data on the use of mechanochemical activation for the preparation of catalysts and supports are generalised. The effect of mechanochemical activation on the catalytic properties of various systems is noted. Catalytic reactions occurring under conditions of mechanochemical activation are discussed. The hypotheses concerning the nature of the effect of mechanochemical activation on the reactivity (including catalytic properties) are considered. The bibliography includes 197 references.